Cas no 184107-58-2 (Carbamic acid,(1-formyl-3-pyrrolidinyl)-, methyl ester (9CI))

• Product Name: Carbamic acid,(1-formyl-3-pyrrolidinyl)-, methyl ester (9CI)
• CAS No: 184107-58-2
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 114254
• PubChem ID: 45122933
• Update Time: 2025-04-18

Carbamic acid,(1-formyl-3-pyrrolidinyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-formyl-3-pyrrolidinyl)-, methyl ester (9CI)
• 184107-58-2
• Methyl (1-formylpyrrolidin-3-yl)carbamate
• Carbamic acid, (1-formyl-3-pyrrolidinyl)-, methyl ester (9CI)

• Inchi： 1S/C7H12N2O3/c1-12-7(11)8-6-2-3-9(4-6)5-10/h5-6H,2-4H2,1H3,(H,8,11)
• InChI Key： VZFJQUBNKOXVBV-UHFFFAOYSA-N
• SMILES： O(C)C(NC1CN(C=O)CC1)=O

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 58.64